Cas no 827031-23-2 (4-Quinazolinamine, 5-methoxy-N-(4-methoxyphenyl)-N,2-dimethyl-)
827031-23-2 structure
Product Name:4-Quinazolinamine, 5-methoxy-N-(4-methoxyphenyl)-N,2-dimethyl-
CAS No:827031-23-2
MF:C18H19N3O2
MW:309.362364053726
CID:686212
PubChem ID:11461028
Update Time:2025-04-19
4-Quinazolinamine, 5-methoxy-N-(4-methoxyphenyl)-N,2-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Quinazolinamine, 5-methoxy-N-(4-methoxyphenyl)-N,2-dimethyl-
- 5-methoxy-N-(4-methoxyphenyl)-N,2-dimethylquinazolin-4-amine
- DTXSID20466669
- 827031-23-2
- CHEMBL1093693
- SCHEMBL3112156
-
- Inchi: 1S/C18H19N3O2/c1-12-19-15-6-5-7-16(23-4)17(15)18(20-12)21(2)13-8-10-14(22-3)11-9-13/h5-11H,1-4H3
- InChI Key: ILGZWIYSDQMJAY-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=CC2=C1C(=NC(C)=N2)N(C)C1C=CC(=CC=1)OC
Computed Properties
- Exact Mass: 309.147726857g/mol
- Monoisotopic Mass: 309.147726857g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 373
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 47.5Ų
4-Quinazolinamine, 5-methoxy-N-(4-methoxyphenyl)-N,2-dimethyl- Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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